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The table below summarizes the fundamental biochemical characteristics of ARP 100:

Property Description

Chemical Name 2-[((1,1'-Biphenyl)-4-ylsulfonyl)-(1-methylethoxy)amino]-N-hydroxyacetamide [1]

Molecular
Weight

364.42 g/mol [2] [1] [3]

CAS Number 704888-90-4 [2] [3] [4]

Solubility Soluble in DMSO (e.g., 100 mg/mL or 274.41 mM) [3]. See formulation section for in
vivo preparations.

Storage -20°C (desiccated) [2] [1]

ARP 100 is highly selective for MMP-2 over other related metalloproteinases. The following table details its

inhibitory profile (IC50 values):

Target IC50 Selectivity (vs. MMP-2)

MMP-2 12 nM [2] [5] [1] -

MMP-9 200 nM [2] [1] [3] ~17-fold less selective
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Target IC50 Selectivity (vs. MMP-2)

MMP-3 4,500 nM [2] [1] [3] ~375-fold less selective

MMP-1 >50,000 nM [2] [1] [3] >4,000-fold less selective

MMP-7 >50,000 nM [2] [1] [3] >4,000-fold less selective

Experimentally Established Working Concentrations

The effective concentration of ARP 100 depends on the specific experimental context. Here is a summary of

concentrations used in published cell-based and biochemical assays:

Experimental Model
Working
Concentration

Incubation
Time

Key Findings

HT1080 Fibrosarcoma Cells
(In vitro invasion assay)

50 nM [2] 1 hour [2] Significant reduction in invasive
elongations on Matrigel [2] [6].

Rat Ventricular
Cardiomyocytes (Hypertrophy

model)

1 µM (1000 nM)
[5]

24 hours [5] Promoted hypertrophic growth;
inhibited MMP-2's anti-

hypertrophic effect [5].

A549 Lung Adenocarcinoma
Cells (Angiogenesis signaling
study)

25 µM [7] 24 hours [7] Reduced integrin-αVβ3-

mediated PI3K/AKT signaling
and VEGF expression [7].

Detailed Experimental Protocols

Protocol 1: In Vitro Invasion Assay using HT1080 Cells

This protocol is used to study the anti-invasive properties of ARP 100 [2].
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Key Reagents: HT1080 human fibrosarcoma cells (which overexpress MMP-2 and MMP-9), ARP

100, Matrigel, cell culture medium.
Procedure:

Plate HT1080 cells on a Matrigel-coated insert in complete medium.
After 24 hours, prepare a fresh working solution of ARP 100 in medium.

Treat the cells with 50 nM ARP 100.
Incubate for 1 hour at 37°C.

Observe and quantify the total number of invasive elongations. A significant reduction
compared to the control indicates inhibition of invasion.

Protocol 2: Induction of Hypertrophic Growth in Cardiomyocytes

This protocol demonstrates how MMP-2 inhibition with ARP 100 promotes cardiomyocyte hypertrophy [5].

Key Reagents: Isolated rat ventricular cardiomyocytes, ARP 100, hypertrophy-stimulating agents

(e.g., TAPI-0, TIMP-2).
Procedure:

Isolate and culture ventricular cardiomyocytes from adult rat hearts.
Treat the cardiomyocytes with 1 µM ARP 100.

Incubate for 24 hours.
Assess hypertrophic growth by measuring the cross-sectional area of cells and the rate of

protein synthesis.
Investigate signaling pathways (e.g., increased phosphorylation of ERK and Akt) via western

blot.

In Vivo Formulation and Dosing

While specific in vivo dosing protocols are not detailed in the search results, suppliers provide validated

formulations for animal studies. The following table lists two such formulations for reference [2]:

Formulation Final Concentration Preparation Method (for 1 mL)

| Clear Solution | 3.65 mg/mL (10.02 mM) | 1. Add 50 µL of 73 mg/mL DMSO stock to 400 µL PEG300

and mix. 2. Add 50 µL Tween-80 and mix. 3. Add 500 µL double-distilled H₂O (ddH₂O) and mix. Use
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immediately. | | Clear Solution (in Corn Oil) | 0.52 mg/mL (1.43 mM) | 1. Add 50 µL of 10.4 mg/mL

DMSO stock to 950 µL corn oil and mix thoroughly. Use immediately. |

Signaling Pathway and Experimental Workflow

The diagram below illustrates the role of MMP-2 and ARP 100 in cardiomyocyte hypertrophy, as identified

in the research [5]:

Experimental Workflow with Cardiomyocytes
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Critical Considerations for Use

Solvent and Stock Solutions: Prepare a high-concentration stock solution (e.g., 10-100 mM) in
DMSO. The final DMSO concentration in cell culture should generally be kept below 0.1% to avoid

cytotoxicity [2] [3].
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Concentration Guidance: Start with low nanomolar concentrations (e.g., 50 nM) for selective MMP-

2 inhibition in invasion assays. Use higher concentrations (e.g., 1-25 µM) for studies where broader
MMP inhibition is acceptable or for probing specific signaling pathways over longer durations [2] [5]

[7].
Context-Specific Effects: Be aware that the biological effect of MMP inhibition is highly context-

dependent. For example, while ARP 100 shows anti-invasive properties in cancer cells, it promotes
growth in hypertrophic cardiomyocyte models [2] [5].

Handling and Storage: ARP 100 is for research purposes only. Always follow laboratory safety
protocols. Store the powder at -20°C, protect from moisture, and prepare fresh in vivo formulations

immediately before use [2] [1].

I hope these application notes and protocols assist in your research. Should you require further clarification

on a specific experimental setup, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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